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Compound of Interest

Compound Name: DX3-213B

Cat. No.: B10828959

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of DX3-213B, a potent NDUFS7 antagonist. Given the absence of a specific Safety

Data Sheet (SDS) with explicit disposal instructions in the public domain, this guide is based on

established best practices for the management of potent, biologically active research

compounds and antineoplastic agents.

I. Understanding DX3-213B: Key Characteristics
DX3-213B is a potent and orally bioavailable oxidative phosphorylation (OXPHOS) complex I

inhibitor.[1] It has demonstrated significant efficacy in preclinical models of pancreatic cancer

by impairing ATP generation.[2][3][4] As a highly bioactive molecule, it should be handled with

care to minimize exposure.

Table 1: Technical Data for DX3-213B
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Property Value Reference

Molecular Weight 478.57 g/mol

Formula C₂₀H₂₈F₂N₂O₅S₂

Purity ≥97% (HPLC)

Storage Store at -20°C

Solubility
Soluble in DMSO (112.5

mg/mL)

Biological Activity
Potent NDUFS7 antagonist

(IC₅₀ = 3.6 nM)

II. Procedural Guidance for Safe Handling and
Disposal
The following procedures are based on general guidelines for handling hazardous laboratory

chemicals and antineoplastic drugs. Always consult your institution's Environmental Health and

Safety (EH&S) department for specific protocols and requirements.

Experimental Workflow for Handling and Disposal

1. Personal Protective
Equipment (PPE)

- Lab coat
- Safety glasses

- Double chemotherapy gloves

2. Weighing and Dissolution
- Use a chemical fume hood

- Prepare stock solutions

3. Experimentation
- Handle with care to avoid aerosols

and spills

4. Waste Segregation
- Separate solid, liquid, and sharps waste

Solid Waste
(Contaminated gloves, tubes, etc.)

- Place in a designated, labeled hazardous waste container.

Liquid Waste
(Unused solutions, etc.)

- Collect in a sealed, labeled hazardous waste container.

Sharps Waste
(Contaminated needles, etc.)

- Place in a puncture-resistant sharps container for hazardous waste.

5. Final Disposal
- Arrange for pickup by your institution's EH&S department.
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Caption: Experimental workflow for DX3-213B handling and disposal.

Step-by-Step Disposal Procedures:

Decontamination:

All surfaces and equipment that come into contact with DX3-213B should be

decontaminated. Use a suitable solvent (e.g., ethanol) followed by a laboratory-grade

detergent.

Dispose of all cleaning materials (wipes, absorbent pads) as solid hazardous waste.

Solid Waste Disposal:

Non-sharps solid waste: This includes contaminated personal protective equipment

(gloves, lab coats), plasticware, and absorbent paper.

Procedure: Place these items in a clearly labeled, leak-proof hazardous waste container.

The container should be designated for "potent compound waste" or "antineoplastic

waste" as per your institution's guidelines.

Liquid Waste Disposal:

Unused solutions: Collect all unused solutions containing DX3-213B in a dedicated,

sealed, and properly labeled hazardous waste container.

Aqueous and organic waste: If different solvent systems are used, collect aqueous and

organic waste in separate, compatible containers.

Labeling: The waste container label must include the chemical name ("DX3-213B"),

concentration, and any other components of the solution.

Procedure: Do not pour any liquid waste containing DX3-213B down the drain.

Sharps Waste Disposal:
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Contaminated sharps: This includes needles, syringes, and glass Pasteur pipettes that

have been in contact with DX3-213B.

Procedure: Place all contaminated sharps directly into a puncture-resistant sharps

container that is specifically designated for hazardous chemical waste. Do not recap

needles.

Logical Flow for Waste Stream Management
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Caption: Decision-making process for DX3-213B waste segregation.

III. Emergency Procedures
In the event of a spill or personnel exposure, follow these immediate steps:

Spill:

Alert others in the immediate area.

If the spill is large or you are not comfortable cleaning it, evacuate the area and contact

your institution's EH&S.
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For a small, manageable spill, wear appropriate PPE (double gloves, lab coat, safety

glasses).

Cover the spill with absorbent material.

Carefully collect the absorbent material and any contaminated debris and place it in a

sealed hazardous waste container.

Decontaminate the spill area.

Personnel Exposure:

Skin Contact: Immediately wash the affected area with soap and copious amounts of

water for at least 15 minutes.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open.

Ingestion or Inhalation: Move to a well-ventilated area.

Seek immediate medical attention after any exposure and report the incident to your

supervisor and EH&S. Provide the medical personnel with information about DX3-213B.

Disclaimer: This information is provided for guidance purposes only and is not a substitute for a

formal Safety Data Sheet or the specific procedures mandated by your institution. Always

prioritize your institution's established safety protocols and consult with your Environmental

Health and Safety department for comprehensive guidance on handling and disposing of DX3-
213B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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